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Compound of Interest

Compound Name: Shp2-IN-19

Cat. No.: B12386232 Get Quote

Essential Safety and Handling Guide for Shp2-
IN-19
Disclaimer: This document provides guidance on the safe handling of Shp2-IN-19 based on

general safety principles for potent small molecule inhibitors. A specific Safety Data Sheet

(SDS) for Shp2-IN-19 was not found. Therefore, this compound should be handled as a

potentially hazardous substance. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance and requirements.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for handling the SHP2 inhibitor,

Shp2-IN-19. The following procedures are designed to minimize exposure and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
As a potent small molecule inhibitor, Shp2-IN-19 should be treated as a substance with

potential carcinogenic, mutagenic, and reproductive toxicity. The following PPE is mandatory

when handling this compound in solid or solution form.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE Specifications

Hands Double Nitrile Gloves

Outer glove should be

changed immediately upon

contamination.

Eyes
Safety Goggles with Side

Shields or Face Shield

Must provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a splash

hazard.

Body
Disposable Lab Coat with Knit

Cuffs

Should be dedicated to

handling hazardous

compounds and disposed of

as hazardous waste.

Respiratory
Fitted N95 Respirator or

Higher

Required when handling the

solid compound or when there

is a risk of aerosol generation.

Engineering Controls
All handling of Shp2-IN-19, including weighing, reconstitution, and aliquoting, must be

performed in a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Handling and Experimental Procedures
Adherence to the following step-by-step procedures is critical for safe handling.

Experimental Workflow for Handling Shp2-IN-19
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare certified chemical fume hood

Gather all necessary materials

Weigh solid Shp2-IN-19

Proceed to handling

Reconstitute in appropriate solvent

Aliquot into smaller, labeled vials

Decontaminate all surfaces and equipment

Proceed to cleanup

Dispose of all waste in designated hazardous waste containers

Doff PPE in the correct order

Dispose of single-use PPE as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Shp2-IN-19, from preparation to disposal.
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Detailed Protocol:

Preparation:

Don all required PPE as specified in Table 1.

Ensure the chemical fume hood is functioning correctly.

Place a disposable absorbent pad on the work surface inside the fume hood.

Assemble all necessary equipment (e.g., microbalance, spatulas, vials, solvent, vortexer).

Weighing and Reconstitution:

Tare a clean, labeled vial on the microbalance inside the fume hood.

Carefully transfer the desired amount of solid Shp2-IN-19 to the vial using a dedicated

spatula. Avoid creating dust.

Close the primary container of the solid compound immediately.

Add the appropriate solvent to the vial containing the weighed compound.

Cap the vial securely and vortex until the compound is fully dissolved.

Aliquoting and Storage:

If necessary, aliquot the stock solution into smaller, clearly labeled vials for individual

experiments.

Store the stock solution and aliquots at the recommended temperature, typically -20°C or

-80°C, in a designated and labeled freezer.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Table 2: Emergency Response Plan
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Incident Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and copious

amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Alert others and your

supervisor. If the spill is small and you are

trained to handle it, use a chemical spill kit.

Cover the spill with absorbent material, working

from the outside in. Place all contaminated

materials in a sealed, labeled hazardous waste

container. For large spills, contact your

institution's EHS.

Disposal Plan
All waste generated from the handling of Shp2-IN-19 is considered hazardous.

Waste Disposal Workflow
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Waste Segregation

Containment

Final Disposal

Solid Waste
(e.g., contaminated gloves, tubes, pipette tips)

Seal in a labeled, puncture-proof hazardous waste container

Liquid Waste
(e.g., unused solutions, contaminated solvents)

Collect in a labeled, leak-proof hazardous waste container

Arrange for pickup by institutional EHS

Click to download full resolution via product page

Caption: Segregation and disposal workflow for hazardous waste generated from Shp2-IN-19
experiments.

Detailed Disposal Protocol:

Solid Waste:

All disposable items that have come into contact with Shp2-IN-19 (e.g., gloves, lab coats,

absorbent pads, pipette tips, vials) must be collected in a designated, labeled hazardous

waste container.

Liquid Waste:

Unused or waste solutions containing Shp2-IN-19 should be collected in a clearly labeled,

sealed hazardous waste container. Do not mix with other waste streams unless approved

by EHS.

Sharps Waste:
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Needles and other sharps contaminated with Shp2-IN-19 must be disposed of in a

designated sharps container for hazardous waste.

Decontamination:

All non-disposable equipment and surfaces should be decontaminated. A common

procedure is to wash with a suitable solvent (e.g., ethanol) followed by soap and water.

The cleaning materials should be disposed of as hazardous waste.

Final Disposal:

All hazardous waste containers must be sealed and stored in a designated satellite

accumulation area until they are collected by the institution's EHS department for final

disposal. Follow all institutional and local regulations for hazardous waste disposal.

To cite this document: BenchChem. [Personal protective equipment for handling Shp2-IN-
19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386232#personal-protective-equipment-for-
handling-shp2-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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